Cas no 63909-51-3 (Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester)

Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester structure
63909-51-3 structure
Product Name:Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
CAS No:63909-51-3
MF:C13H21O3P
MW:256.277805089951
CID:425439
PubChem ID:13199605
Update Time:2025-04-19

Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
    • 2-(diethoxyphosphorylmethyl)-1,4-dimethylbenzene
    • Diethyl [(2,5-dimethylphenyl)methyl]phosphonate
    • SCHEMBL9448903
    • DTXSID20526914
    • 63909-51-3
    • Inchi: 1S/C13H21O3P/c1-5-15-17(14,16-6-2)10-13-9-11(3)7-8-12(13)4/h7-9H,5-6,10H2,1-4H3
    • InChI Key: ZBRRFBSBWHFBFQ-UHFFFAOYSA-N
    • SMILES: P(CC1C=C(C)C=CC=1C)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 256.12293
  • Monoisotopic Mass: 256.12283153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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